Cas no 1342631-22-4 (2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline)

• Product Name: 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline
• CAS No: 1342631-22-4
• MF: C₁₁H₁₃FN₄
• MW: 220.246124982834
• CID: 6467725
• PubChem ID: 62722851
• Update Time: 2025-06-07

2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline
• 1342631-22-4
• EN300-1077197

• Inchi： 1S/C11H13FN4/c1-3-10-14-11(16(2)15-10)8-6-7(12)4-5-9(8)13/h4-6H,3,13H2,1-2H3
• InChI Key： PDTDXJVJXICWEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=NC(CC)=NN1C)N

Computed Properties

• Exact Mass: 220.11242459g/mol
• Monoisotopic Mass: 220.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline

Introduction to 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline (CAS No. 1342631-22-4)

2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1342631-22-4, belongs to a class of heterocyclic aromatic amines that exhibit promising biological activities. The presence of both the 1,2,4-triazole and fluoroaniline moieties in its molecular structure endows it with distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and development.

The 1,2,4-triazole ring is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its five-membered aromatic structure provides a stable framework that can be modified to enhance binding affinity and selectivity. In particular, the 3-ethyl-1-methyl substitution pattern on the triazole ring introduces additional functional groups that can influence the compound's solubility, metabolic stability, and overall bioactivity. These modifications are critical in optimizing drug-like properties, ensuring that the compound behaves effectively within biological systems.

The fluoroaniline moiety is another key feature of this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways, improve binding interactions with target proteins, and enhance pharmacokinetic profiles. The 4-fluoro substitution on the aniline ring specifically contributes to increased lipophilicity and metabolic stability, which are desirable traits for drug candidates. This combination of structural elements makes 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline a compelling candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential interactions of this compound with biological targets more accurately. Studies suggest that the triazole-aniline hybrid structure may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies have indicated that this compound could interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation.

In addition to its potential anti-inflammatory properties, 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline has shown promise as a lead compound for developing treatments against neurological disorders. The unique electronic properties of the fluoroaniline group may facilitate interactions with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression or neurodegenerative diseases. Ongoing research is exploring how modifications to the triazole ring can further optimize these interactions without compromising efficacy or safety.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole-aniline core efficiently. These synthetic strategies not only enhance scalability but also allow for rapid diversification of the molecular structure to explore new pharmacological profiles.

From a regulatory perspective, compounds like 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to assess potential toxicity profiles and pharmacokinetic behavior. These studies provide critical data that informs subsequent clinical trial design and help ensure that only compounds with favorable risk-benefit ratios proceed further in drug development pipelines.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the identification of promising candidates like 2-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-4-fluoroaniline. By leveraging large datasets of chemical structures and biological activities, computational platforms can predict how modifications to the molecule might impact its therapeutic potential. This approach allows researchers to prioritize compounds for experimental validation based on their predicted efficacy and selectivity profiles.

In conclusion,2-(3-ethyl-1-methyl-heterocyclic aniline derivative CAS No 13426312244) represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for exploration in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this class of compounds, it will be imperative for scientists to collaborate across disciplines—integrating synthetic chemistry, computational biology, and clinical research—to bring safe, effective treatments from bench to bedside.